Cas no 2106629-46-1 (2-(2-hydroxy-2-methylcyclohexyl)-2-methylpropanal)
2-(2-hydroxy-2-methylcyclohexyl)-2-methylpropanal Chemical and Physical Properties
Names and Identifiers
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- 2-(2-hydroxy-2-methylcyclohexyl)-2-methylpropanal
- EN300-1623460
- 2106629-46-1
-
- Inchi: 1S/C11H20O2/c1-10(2,8-12)9-6-4-5-7-11(9,3)13/h8-9,13H,4-7H2,1-3H3
- InChI Key: SDQVDFQQKBRJSO-UHFFFAOYSA-N
- SMILES: OC1(C)CCCCC1C(C=O)(C)C
Computed Properties
- Exact Mass: 184.146329876g/mol
- Monoisotopic Mass: 184.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 37.3Ų
2-(2-hydroxy-2-methylcyclohexyl)-2-methylpropanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1623460-0.05g |
2-(2-hydroxy-2-methylcyclohexyl)-2-methylpropanal |
2106629-46-1 | 0.05g |
$1020.0 | 2023-06-05 | ||
| Enamine | EN300-1623460-0.1g |
2-(2-hydroxy-2-methylcyclohexyl)-2-methylpropanal |
2106629-46-1 | 0.1g |
$1068.0 | 2023-06-05 | ||
| Enamine | EN300-1623460-0.25g |
2-(2-hydroxy-2-methylcyclohexyl)-2-methylpropanal |
2106629-46-1 | 0.25g |
$1117.0 | 2023-06-05 | ||
| Enamine | EN300-1623460-0.5g |
2-(2-hydroxy-2-methylcyclohexyl)-2-methylpropanal |
2106629-46-1 | 0.5g |
$1165.0 | 2023-06-05 | ||
| Enamine | EN300-1623460-1.0g |
2-(2-hydroxy-2-methylcyclohexyl)-2-methylpropanal |
2106629-46-1 | 1g |
$1214.0 | 2023-06-05 | ||
| Enamine | EN300-1623460-2.5g |
2-(2-hydroxy-2-methylcyclohexyl)-2-methylpropanal |
2106629-46-1 | 2.5g |
$2379.0 | 2023-06-05 | ||
| Enamine | EN300-1623460-5.0g |
2-(2-hydroxy-2-methylcyclohexyl)-2-methylpropanal |
2106629-46-1 | 5g |
$3520.0 | 2023-06-05 | ||
| Enamine | EN300-1623460-10.0g |
2-(2-hydroxy-2-methylcyclohexyl)-2-methylpropanal |
2106629-46-1 | 10g |
$5221.0 | 2023-06-05 | ||
| Enamine | EN300-1623460-50mg |
2-(2-hydroxy-2-methylcyclohexyl)-2-methylpropanal |
2106629-46-1 | 50mg |
$888.0 | 2023-09-22 | ||
| Enamine | EN300-1623460-100mg |
2-(2-hydroxy-2-methylcyclohexyl)-2-methylpropanal |
2106629-46-1 | 100mg |
$930.0 | 2023-09-22 |
2-(2-hydroxy-2-methylcyclohexyl)-2-methylpropanal Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 2-(2-hydroxy-2-methylcyclohexyl)-2-methylpropanal
Introduction to 2-(2-Hydroxy-2-Methylcyclohexyl)-2-Methylpropanal (CAS No. 2106629-46-1)
The compound 2-(2-Hydroxy-2-Methylcyclohexyl)-2-Methylpropanal, identified by the CAS number NO. 2106629-46-1, is a complex organic molecule with a unique structure and diverse applications in various fields of chemistry and industry. This compound has garnered significant attention due to its versatile properties and potential uses in the synthesis of advanced materials, pharmaceuticals, and fragrances.
The molecular structure of NO. 2106629-46-1 is characterized by a cyclohexane ring substituted with a hydroxyl group and a methyl group at the same carbon atom, which introduces steric hindrance and influences the compound's reactivity. The presence of the aldehyde group further enhances its functional versatility, making it a valuable intermediate in organic synthesis.
Recent studies have explored the use of NO. 2106629-46-1 in the development of novel materials with improved mechanical and thermal properties. Researchers have reported that this compound can serve as a precursor for synthesizing high-performance polymers, which exhibit exceptional stability under extreme conditions.
In the fragrance industry, NO. 2106629-46-1 has been utilized as a key ingredient in creating natural-scented compounds that mimic floral and woody aromas. Its ability to form stable complexes with other aromatic molecules has made it indispensable in the formulation of perfumes and personal care products.
The synthesis of NO. 2106639-478 involves a multi-step process that includes oxidation, reduction, and cyclization reactions. These steps are carefully optimized to ensure high yield and purity, which are critical for its application in sensitive industrial processes.
In conclusion, the compound NO. 38757857, known as NO., continues to be a subject of intense research due to its unique properties and wide-ranging applications.
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